![molecular formula C14H11N3O2S2 B2589227 4-({2-[4-Cyano-3-(methylsulfanyl)-5-isothiazolyl]vinyl}amino)benzenecarboxylic acid CAS No. 338751-12-5](/img/structure/B2589227.png)
4-({2-[4-Cyano-3-(methylsulfanyl)-5-isothiazolyl]vinyl}amino)benzenecarboxylic acid
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Overview
Description
“4-({2-[4-Cyano-3-(methylsulfanyl)-5-isothiazolyl]vinyl}amino)benzenecarboxylic acid” is a chemical compound with the CAS Number: 338751-12-5 . It has a molecular weight of 318.4 .
Molecular Structure Analysis
The molecular formula of this compound is C14H11N3O2S2 . Its average mass is 317.386 Da and its monoisotopic mass is 317.029266 Da .Scientific Research Applications
Polymer Modification and Medical Applications
Radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified with various amine compounds, including 4-amino-N-(4-methoxy-1,2,5-thiadiazol-3-yl) benzene sulfonamide, exhibit increased thermal stability and promising biological activities. These modified polymers hold potential for medical applications due to their enhanced properties (Aly & El-Mohdy, 2015).
Synthesis and Chemical Reactions
A study on the synthesis of 3-(5-amino-4-cyano-1H-imidazol-1-yl)-4-substituted benzoic acids, involving the cyclization of compounds related to 4-({2-[4-Cyano-3-(methylsulfanyl)-5-isothiazolyl]vinyl}amino)benzenecarboxylic acid, demonstrates efficient chemical synthesis methods for complex organic compounds (Barros et al., 2007).
Aminolysis and Hydrolysis Studies
Research on the aminolysis and hydrolysis of chromonyl oxazolones and condensation reactions of 2-methylchromone leading to novel chromones provides insights into the chemical behavior of compounds structurally similar to this compound (Jones, 1981).
Novel Cycloaddition Reactions
A study on the [4+2] cycloaddition reactions of 4-(N-allyl-N-aryl)amino-1,3-diaza-1,3-butadienes with vinyl-, isopropenyl-, and chloroketenes leading to novel pyrimidinone and fused pyrimidinone derivatives highlights the potential of such compounds in synthesizing complex organic structures (Sharma & Mahajan, 1997).
Isothiazole Studies
Investigations into the mass spectra of isothiazole derivatives, including those structurally related to this compound, provide essential data for understanding their chemical behavior and potential applications in various fields (Naito, 1968).
Isothiazole and Triazole Transformations
Research on the transformation of 4-amino-3-benzyl-1,2,3-triazole into its 4-benzylamino isomers and the retrogression of this reaction in neutral solvents explores the dynamic chemical transformations of isothiazole and triazole compounds, relevant to the study of this compound (Albert, 1970).
Oxazolidinone Synthesis
The stereoselective synthesis of nonproteinogenic amino acids from oxazolidinones, like the one related to the study of this compound, showcases the versatility of these compounds in synthesizing amino acids and other biologically relevant molecules (Wee & Mcleod, 2003).
Safety and Hazards
For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) of the compound . The MSDS contains information about the potential hazards of the compound, including health, fire, reactivity, and environmental hazards, as well as recommendations for safe handling and storage.
Properties
IUPAC Name |
4-[[(E)-2-(4-cyano-3-methylsulfanyl-1,2-thiazol-5-yl)ethenyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2S2/c1-20-13-11(8-15)12(21-17-13)6-7-16-10-4-2-9(3-5-10)14(18)19/h2-7,16H,1H3,(H,18,19)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTUHRLPKTRDLJO-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NSC(=C1C#N)C=CNC2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=NSC(=C1C#N)/C=C/NC2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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